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Compound of Interest

Compound Name: 4-Methoxypicolinaldehyde

Cat. No.: B103048

CAS Number: 16744-81-3

This technical guide provides an in-depth overview of 4-Methoxypicolinaldehyde, a key
heterocyclic building block utilized in synthetic organic chemistry and drug discovery. This
document is intended for researchers, scientists, and professionals in the field of drug
development, offering comprehensive data on its properties, synthesis, and potential
applications.

Core Properties and Data

4-Methoxypicolinaldehyde, also known by its systematic name 4-methoxypyridine-2-
carboxaldehyde, is a functionalized pyridine derivative.[1][2][3] Its chemical structure,
incorporating both a nucleophilic methoxy group and an electrophilic aldehyde, makes it a
versatile intermediate for the synthesis of more complex molecules.

Physicochemical and Spectroscopic Data

The key physical, chemical, and spectroscopic properties of 4-Methoxypicolinaldehyde are
summarized in the table below for easy reference and comparison.
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Property Value Reference(s)
CAS Number 16744-81-3 [11[2][3][41[5]
Molecular Formula C7H7NO2 [1][4]5]16]
Molecular Weight 137.14 g/mol [11[3114]
Appearance White to yellow solid-liquid 1]

mixture
Melting Point 28-30 °C [3]
Boiling Point 125-130 °C at 25 Torr [1]
Density 1.159 + 0.06 g/cm3 (Predicted) [1]
Solubility oS(gghtly soluble (11 g/L at 25 5]
pKa 4.47 £ 0.10 (Predicted) [5]

H NMR (400 MHz, DMSOQO)

0 3.93 (s, 3H), 7.27 (m, 1H),
7.44 (d, 1H), 8.63 (d, 1H), 9.96
(s, 1H)

[1]

SMILES

0=CC1=NC=CC(OC)=C1

[1]14]

InChlKey

UEVABMBUZNGYQI-
UHFFFAOYSA-N

[5]

Synthesis and Experimental Protocols

The synthesis of 4-Methoxypicolinaldehyde is most commonly achieved through the

oxidation of the corresponding alcohol, (4-methoxypyridin-2-yl)methanol. The following is a

detailed experimental protocol for this transformation.

Protocol: Synthesis of 4-Methoxypicolinaldehyde via

Oxidation

This procedure outlines the oxidation of (4-methoxypyridin-2-yl)methanol using manganese(IV)

oxide.
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Materials:

e (4-methoxypyridin-2-yl)methanol

» Manganese(lV) oxide (activated)

o Ethyl acetate

o Diatomaceous earth (Celite®)

e Anhydrous magnesium sulfate or sodium sulfate

e Round-bottom flask

o Reflux condenser

e Heating mantle with magnetic stirrer

« Filtration apparatus (e.g., Buchner funnel)

 Rotary evaporator

Procedure:

e To a solution of (4-methoxypyridin-2-yl)methanol (1 equivalent, e.g., 4.85 g, 34.85 mmol) in
ethyl acetate (e.g., 150 mL) in a round-bottom flask, add activated manganese(lV) oxide (4
equivalents, e.g., 12.1 g, 139.42 mmol) portion-wise.[1]

e The reaction mixture is then heated to reflux (approximately 80 °C) with vigorous stirring for
2 hours.[1] The progress of the reaction should be monitored by Thin Layer Chromatography
(TLC).

» Upon completion, the hot reaction mixture is filtered through a pad of diatomaceous earth to
remove the manganese salts.[1] The filter cake should be washed with additional hot ethyl
acetate to ensure complete recovery of the product.

e The combined filtrate is then concentrated under reduced pressure using a rotary
evaporator.[1]
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e The resulting crude product can be further purified by column chromatography on silica gel if
necessary, although the described procedure often yields a product of sufficient purity (e.g.,
62.9% yield).[1]

Characterization: The identity and purity of the synthesized 4-Methoxypicolinaldehyde should
be confirmed by spectroscopic methods, such as *H NMR, 3C NMR, and mass spectrometry.
The H NMR spectrum in DMSO-de should show a singlet for the aldehyde proton around &
9.96 ppm and a singlet for the methoxy protons around 6 3.93 ppm.[1]
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Reaction Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103048#4-methoxypicolinaldehyde-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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